N-(2-phenoxyethyl)piperidine-3-carbaldehyde

• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 1-(2-phenoxyethyl)piperidine-3-carbaldehyde
• InChI: InChI=1S/C14H19NO2/c16-12-13-5-4-8-15(11-13)9-10-17-14-6-2-1-3-7-14/h1-3,6-7,12-13H,4-5,8-11H2
• InChI Key: NVYJBJSYMURZBV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CCOC2=CC=CC=C2)C=O

Description

N-(2-phenoxyethyl)piperidine-3-carbaldehyde is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Di-isobutylaluminium hydride (13.2 ml of 1.5M solution in toluene) was added to a mixture of ethyl N-(2-phenoxyethyl)piperidine-3-carboxylate (5.0 g) in dry THF (50 ml) at 0° C. under nitrogen with stirring. The mixture was quenched with water (5 ml) and then treated with saturated Rochelles salt solution. The mixture was stirred at room temperature for 30 minutes and then filtered. The filtrate was separated and the organic layer was washed, dried and evaporated to give N-(2-phenoxyethyl)piperidine-3-carbaldehyde as an oil.